Cas no 1501866-51-8 (Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate
• CAS No: 1501866-51-8
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 5273683
• Update Time: 2025-08-04

Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-[1-(aminomethyl)cyclohexyl]-3-hydroxy-, 1,1-dimethylethyl ester
• Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C15H28N2O3/c1-13(2,3)20-12(18)17-10-15(19,11-17)14(9-16)7-5-4-6-8-14/h19H,4-11,16H2,1-3H3
• InChI Key： VFKOHUXOHSZLQT-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C1(CN)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• XLogP3: 1.9
• Topological Polar Surface Area: 75.8

Additional information on Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate

Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate (CAS No. 1501866-51-8): An Overview

Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate (CAS No. 1501866-51-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of azetidine, a four-membered heterocyclic ring, and features a tert-butyl protecting group on the carboxylic acid moiety. The presence of the aminomethylcyclohexyl substituent and the hydroxyazetidine core makes this compound particularly interesting for its potential biological activities and applications in drug discovery.

The structural complexity of Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate provides a unique scaffold for exploring its interactions with biological targets. Recent studies have focused on its potential as a modulator of various protein-protein interactions, particularly those involving G protein-coupled receptors (GPCRs) and ion channels. The cyclohexyl ring and the aminomethyl group contribute to the compound's lipophilicity, which is crucial for its ability to cross cell membranes and interact with intracellular targets.

In the context of medicinal chemistry, Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Its hydroxyazetidine core is known to form stable hydrogen bonds with target proteins, enhancing its binding affinity and selectivity. This property makes it an attractive candidate for designing drugs that target specific receptors or enzymes involved in various diseases.

One of the key areas of research involving this compound is its role in modulating GPCRs. GPCRs are a large family of membrane receptors that play critical roles in signal transduction pathways and are implicated in numerous physiological processes and diseases. Studies have shown that Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate can act as an agonist or antagonist at specific GPCRs, depending on the substitution pattern and the target receptor. This versatility makes it a valuable tool for understanding receptor function and developing new treatments for conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

Beyond GPCRs, Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate has also been explored for its potential to modulate ion channels. Ion channels are integral membrane proteins that regulate the flow of ions across cell membranes, playing crucial roles in cellular signaling and homeostasis. Research has indicated that this compound can influence the activity of certain ion channels, such as potassium channels and calcium channels, which are involved in processes like neuronal excitability and muscle contraction.

The synthetic route to Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate involves several steps, including the formation of the azetidine ring through ring-closing metathesis (RCM) or other cyclization reactions. The tert-butyl protecting group is typically introduced to stabilize the carboxylic acid during synthesis and can be removed under mild conditions when needed for further derivatization or biological evaluation. The choice of synthetic methods depends on factors such as yield, purity, and scalability, making it an important consideration for both academic research and industrial applications.

In terms of pharmacokinetics, Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate exhibits favorable properties that make it suitable for in vivo studies. Its lipophilicity allows it to penetrate cell membranes effectively, while its polar functional groups ensure sufficient solubility in biological fluids. These characteristics contribute to its bioavailability and distribution within tissues, making it a promising candidate for preclinical testing.

Clinical trials involving compounds derived from Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate are still in their early stages, but preliminary results have shown promising therapeutic effects. For example, one study demonstrated that a derivative of this compound exhibited potent anti-inflammatory activity in animal models of arthritis. Another study reported that a related compound showed neuroprotective effects in models of Parkinson's disease, suggesting potential applications in neurodegenerative disorders.

The safety profile of Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate is another important aspect being evaluated in ongoing research. Toxicological studies have generally shown low toxicity at therapeutic doses, although further investigations are needed to fully understand its long-term effects and potential side effects. These studies are crucial for ensuring that any future drugs developed from this compound meet regulatory standards for safety and efficacy.

In conclusion, Tert-butyl 3-[1-(aminomethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate (CAS No. 1501866-51-8) represents an exciting area of research with significant potential for drug discovery and development. Its unique structural features and biological activities make it a valuable tool for exploring protein-protein interactions and developing novel therapeutic agents. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.